2-[2-(4-Bromophenyl)ethyl]-1,3-dithiane

• CAS No.: 151719-89-0
• Molecular Formula: C12H15BrS2
• Molecular Weight: 303.3 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)ethyl]-1,3-dithiane
• InChI: InChI=1S/C12H15BrS2/c13-11-5-2-10(3-6-11)4-7-12-14-8-1-9-15-12/h2-3,5-6,12H,1,4,7-9H2
• InChI Key: PBUDYADKNDXXAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)CCC2=CC=C(C=C2)Br

Description

2-[2-(4-Bromophenyl)ethyl]-1,3-dithiane is a sulfur-containing heterocyclic compound characterized by a six-membered 1,3-dithiane ring substituted with a 4-bromophenyl ethyl group. The bromophenyl moiety contributes to its electronic and steric properties, making it a candidate for applications in organic synthesis, materials science, and pharmaceutical research.

Comparison with Similar Compounds

2-(1-Adamantylmethyl)-2-(3-nitrophenyl)-1,3-dithiane (Compound 18) and 2-(1-Adamantyl)-2-(4-nitrophenyl)-1,3-dithiolane (Compound 19)

• Substituents :
  • Compound 18: Adamantylmethyl and 3-nitrophenyl groups on the dithiane ring.
  • Compound 19: Adamantyl and 4-nitrophenyl groups on a dithiolane (5-membered ring).
• The nitro group (-NO₂) in these compounds alters electronic properties compared to the bromophenyl group in the target compound, affecting reactivity in substitution or coupling reactions.
• Physical Properties :
  • Compound 18 crystallizes as yellow needles from hexane; Compound 19 forms colorless needles .

2-(4-Tetrahydropyranyloxybutyl)-2-[4-(2,2-dimethyltrimethylenedioxy)-pentyl]-1,3-dithiane (Compound XXVII)

• Substituents : Tetrahydropyranyloxybutyl and trimethylenedioxy-pentyl groups.
• Synthesis : Prepared via metallation and alkylation in 16% yield, indicating challenges in steric control during functionalization .
• Applications : The tetrahydropyranyl (THP) protecting group enhances solubility in polar solvents, a feature absent in the bromophenyl-substituted dithiane.

2-(2,2-Dimethylpropanoyl)-1,3-dithiane

• Substituents: Acyl group (2,2-dimethylpropanoyl).
• Reactivity : The electron-withdrawing acyl group increases electrophilicity at the dithiane ring, contrasting with the electron-rich bromophenyl substituent .

Data Table: Comparative Analysis of 1,3-Dithiane Derivatives

Compound Name	Substituents	Molecular Weight*	Solubility	Melting Point	Key Properties/Applications
2-[2-(4-Bromophenyl)ethyl]-1,3-dithiane	4-Bromophenyl ethyl	~328.3 g/mol†	Low (nonpolar solvents)‡	N/A	Potential Suzuki coupling substrate
2-(1-Adamantylmethyl)-2-(3-nitrophenyl)-1,3-dithiane (18)	Adamantylmethyl, 3-nitrophenyl	~395.5 g/mol†	Hexane	Yellow needles	β-cyclodextrin host-guest studies
2-(4-Tetrahydropyranyloxybutyl)-[...]-dithiane (XXVII)	THP, trimethylenedioxy	~454.6 g/mol†	Polar solvents	N/A	Low-yield synthesis challenges
2-(2,2-Dimethylpropanoyl)-1,3-dithiane	Acyl	~220.4 g/mol†	Organic solvents	N/A	Electrophilic reactivity

*Calculated based on molecular formula.
†Estimated using atomic masses.
‡Assumed based on bromophenyl hydrophobicity.

Key Research Findings

Steric and Electronic Effects :

• Bromophenyl groups enhance hydrophobicity and may facilitate π-π stacking interactions, whereas nitro or acyl groups increase electrophilicity .
• Adamantane derivatives exhibit superior thermal stability due to rigid cage structures .

Synthetic Challenges :

• Bulky substituents (e.g., adamantane) complicate alkylation steps, leading to lower yields (e.g., 16% for Compound XXVII) .

Biological and Material Applications :

• Adamantane-bearing dithianes show promise in supramolecular chemistry for drug delivery systems .